Cas no 1804212-11-0 (6-Iodobenzo[d]oxazole-2-sulfonamide)

• Product Name: 6-Iodobenzo[d]oxazole-2-sulfonamide
• CAS No: 1804212-11-0
• MF: C₇H₅IN₂O₃S
• MW: 324.095672369003
• CID: 4816911
• Update Time: 2025-06-08

6-Iodobenzo[d]oxazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Iodobenzo[d]oxazole-2-sulfonamide

• Inchi： 1S/C7H5IN2O3S/c8-4-1-2-5-6(3-4)13-7(10-5)14(9,11)12/h1-3H,(H2,9,11,12)
• InChI Key： CDXUKHZTIRHNLB-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC(=N2)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.3
• Topological Polar Surface Area: 94.6

Additional information on 6-Iodobenzo[d]oxazole-2-sulfonamide

Recent Advances in the Study of 6-Iodobenzo[d]oxazole-2-sulfonamide (CAS: 1804212-11-0) and Its Applications in Chemical Biology and Medicine

6-Iodobenzo[d]oxazole-2-sulfonamide (CAS: 1804212-11-0) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzo[d]oxazole core and sulfonamide functionality, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, aiming to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key areas of research involves the exploration of 6-Iodobenzo[d]oxazole-2-sulfonamide as a potential inhibitor of carbonic anhydrase (CA) enzymes. CAs are a family of metalloenzymes that play critical roles in physiological processes such as pH regulation, CO2 hydration, and ion transport. Dysregulation of CA activity has been implicated in various diseases, including cancer, glaucoma, and epilepsy. Preliminary in vitro studies have demonstrated that 6-Iodobenzo[d]oxazole-2-sulfonamide exhibits selective inhibition against specific CA isoforms, suggesting its potential as a lead compound for the development of novel therapeutics.

In addition to its enzyme inhibitory properties, 6-Iodobenzo[d]oxazole-2-sulfonamide has also been investigated for its antimicrobial activity. Recent studies have reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways, making it a promising candidate for further development as an antimicrobial agent.

Structural-activity relationship (SAR) studies have been conducted to optimize the pharmacological profile of 6-Iodobenzo[d]oxazole-2-sulfonamide. Researchers have synthesized a series of derivatives by modifying the iodine substituent and the sulfonamide group, aiming to enhance potency, selectivity, and pharmacokinetic properties. Computational modeling and molecular docking studies have provided insights into the binding interactions between the compound and its biological targets, facilitating the rational design of more effective analogs.

Recent advancements in synthetic methodologies have also contributed to the efficient production of 6-Iodobenzo[d]oxazole-2-sulfonamide and its derivatives. Novel catalytic systems and green chemistry approaches have been employed to improve yield, reduce reaction times, and minimize environmental impact. These developments are crucial for scaling up production and enabling further preclinical and clinical evaluations.

In conclusion, 6-Iodobenzo[d]oxazole-2-sulfonamide (CAS: 1804212-11-0) represents a versatile scaffold with significant potential in chemical biology and medicinal chemistry. Ongoing research efforts are focused on elucidating its biological mechanisms, optimizing its structural features, and exploring its therapeutic applications. The compound's unique properties and promising preliminary results warrant continued investigation, with the ultimate goal of translating these findings into clinically relevant treatments.